
Compound of Interest

Compound Name: Diallyl isophthalate

Cat. No.: B087104

An In-Depth Technical Guide to Diallyl Isophthalate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and structural characteristics of diallyl isophthalate (DAIP).

Chemical Structure and Identification
Diallyl isophthalate is an organic compound, specifically a diester of isophthalic acid and allyl alcohol.[1] Its structure consists of a benzene ring with

Key Identifiers:

IUPAC Name: bis(prop-2-enyl) benzene-1,3-dicarboxylate[3]

CAS Number: 1087-21-4[4]

Molecular Formula: C₁₄H₁₄O₄[3][4]

Molecular Weight: 246.26 g/mol [3][5]

SMILES: C=CCOC(=O)C1=CC(=CC=C1)C(=O)OCC=C[3]

InChI: InChI=1S/C14H14O4/c1-3-8-17-13(15)11-6-5-7-12(10-11)14(16)18-9-4-2/h3-7,10H,1-2,8-9H2[3]

Synonyms: Di-2-propenyl isophthalate, Isophthalic acid, diallyl ester, 1,3-Benzenedicarboxylic acid, di-2-propenyl ester, Dapon M.[3][4]

graph Diallyl_Isophthalate_Structure {

  layout=neato;

  node [shape=plaintext, fontcolor="#202124"];

  edge [color="#202124"];

// Benzene ring

C1 [pos="0,1!", label="C"];

C2 [pos="-0.87,0.5!", label="C"];

C3 [pos="-0.87,-0.5!", label="C"];

C4 [pos="0,-1!", label="C"];

C5 [pos="0.87,-0.5!", label="C"];

C6 [pos="0.87,0.5!", label="C"];

// Double bonds in benzene ring

C1 -- C2 [style=double];

C3 -- C4 [style=double];
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C5 -- C6 [style=double];

C2 -- C3;

C4 -- C5;

C6 -- C1;

// Ester group 1

C_ester1 [pos="-1.87,1!", label="C"];

O_ester1_1 [pos="-2.5,1.5!", label="O"];

O_ester1_2 [pos="-1.87,0!", label="O"];

C2 -- C_ester1;

C_ester1 -- O_ester1_1 [style=double];

C_ester1 -- O_ester1_2;

// Allyl group 1

C_allyl1_1 [pos="-2.87,-0.5!", label="CH₂"];

C_allyl1_2 [pos="-3.87,-0.25!", label="CH"];

C_allyl1_3 [pos="-4.87,-0.5!", label="CH₂"];

O_ester1_2 -- C_allyl1_1;

C_allyl1_1 -- C_allyl1_2;

C_allyl1_2 -- C_allyl1_3 [style=double];

// Ester group 2

C_ester2 [pos="1.87,-1!", label="C"];

O_ester2_1 [pos="2.5,-1.5!", label="O"];

O_ester2_2 [pos="1.87,0!", label="O"];

C5 -- C_ester2;

C_ester2 -- O_ester2_1 [style=double];

C_ester2 -- O_ester2_2;

// Allyl group 2

C_allyl2_1 [pos="2.87,0.5!", label="CH₂"];

C_allyl2_2 [pos="3.87,0.25!", label="CH"];

C_allyl2_3 [pos="4.87,0.5!", label="CH₂"];

O_ester2_2 -- C_allyl2_1;

C_allyl2_1 -- C_allyl2_2;

C_allyl2_2 -- C_allyl2_3 [style=double];

// Hydrogen atoms on the ring

H1 [pos="0,1.9!", label="H"];

H3 [pos="-1.74,-1!", label="H"];

H4 [pos="0,-1.9!", label="H"];

H6 [pos="1.74,1!", label="H"];
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C1 -- H1;

C3 -- H3;

C4 -- H4;

C6 -- H6;

}

Caption: Workflow for the synthesis of diallyl isophthalate.

Reaction Pathways

Metabolism

In animal models, diallyl isophthalate is rapidly metabolized and excreted, primarily through urine, with 50-9

Caption: Simplified metabolic pathway of diallyl isophthalate.

Degradation via Fenton Oxidation

Diallyl isophthalate can be degraded through advanced oxidation processes such as Fenton oxidation. This proce

The degradation pathway involves initial hydroxylation to form phthalic acid and allyl alcohol, followed by ri
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Caption: Degradation pathway of diallyl isophthalate via Fenton oxidation.

Applications in Research and Development

Diallyl isophthalate is a versatile monomer with several applications in materials science and other research 

High-Performance Polymers: It is a key component in the synthesis of polymers with high thermal stability, e

Composite Materials: DAIP is used as a cross-linking agent for unsaturated polyester resins, enhancing the p
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Optical Materials: Its polymerization can yield materials with a high refractive index and good optical clar

Self-Healing Polymers: Research has explored the use of DAIP as a healing agent in polymer composites. When 

Safety and Hazards

Diallyl isophthalate is classified as harmful if swallowed.[3] It may cause skin and eye irritation. For detai

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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